Cas no 1396864-67-7 (N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide)

• Product Name: N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide
• CAS No: 1396864-67-7
• MF: C₂₂H₂₀N₄O₂S
• MW: 404.484803199768
• CID: 5999191
• PubChem ID: 71794487
• Update Time: 2025-06-21

N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide
• N-[(4-methylsulfanylphenyl)methyl]-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrrole-2-carboxamide
• AKOS024544980
• N-(4-(methylthio)benzyl)-1-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrrole-2-carboxamide
• N-{[4-(methylsulfanyl)phenyl]methyl}-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrrole-2-carboxamide
• F6252-2120
• VU0541518-1
• 1396864-67-7

• Inchi： 1S/C22H20N4O2S/c1-29-18-11-9-16(10-12-18)14-23-22(27)19-8-5-13-26(19)15-20-24-21(25-28-20)17-6-3-2-4-7-17/h2-13H,14-15H2,1H3,(H,23,27)
• InChI Key： KOTKXROQZKIJJK-UHFFFAOYSA-N
• SMILES： N1(CC2ON=C(C3=CC=CC=C3)N=2)C=CC=C1C(NCC1=CC=C(SC)C=C1)=O

Computed Properties

• Exact Mass: 404.13069707g/mol
• Monoisotopic Mass: 404.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide

Comprehensive Analysis of N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide (CAS No. 1396864-67-7)

The compound N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide (CAS No. 1396864-67-7) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a 1,2,4-oxadiazole ring, a pyrrole-2-carboxamide moiety, and a methylsulfanylphenyl substituent. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for further derivatization and optimization.

In recent years, the demand for novel heterocyclic compounds like N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide has surged, driven by advancements in drug discovery and precision chemistry. The 1,2,4-oxadiazole scaffold, in particular, has gained attention for its bioisosteric properties, often serving as a replacement for ester or amide functionalities in medicinal chemistry. This compound's CAS No. 1396864-67-7 is frequently searched in scientific databases, highlighting its relevance in cutting-edge research.

One of the most intriguing aspects of this molecule is its potential role in addressing contemporary challenges in targeted therapy and small-molecule inhibitors. The integration of a pyrrole-2-carboxamide unit suggests possible interactions with biological targets, such as enzymes or receptors, making it a candidate for further pharmacological evaluation. Additionally, the methylsulfanylphenyl group could enhance the compound's pharmacokinetic properties, such as solubility and metabolic stability.

From a synthetic perspective, N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide exemplifies the convergence of multicomponent reactions and click chemistry methodologies. Researchers exploring green chemistry and atom economy may find this compound's synthesis pathway particularly instructive. The use of CAS No. 1396864-67-7 in patent literature further underscores its industrial significance, particularly in the development of high-performance materials and specialty chemicals.

Environmental and regulatory considerations are also critical when discussing N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide. While the compound is not classified as hazardous, its structure-activity relationships (SAR) must be thoroughly investigated to ensure safe handling and application. This aligns with the growing emphasis on sustainable chemistry and eco-friendly synthesis in modern research.

In summary, N-{4-(methylsulfanyl)phenylmethyl}-1-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrrole-2-carboxamide (CAS No. 1396864-67-7) represents a versatile and scientifically valuable compound. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like drug design, materials science, and catalysis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical applications.